Cas no 2171695-11-5 (1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylazetidine-2-carboxylic acid)

• Product Name: 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylazetidine-2-carboxylic acid
• CAS No: 2171695-11-5
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 5860376
• PubChem ID: 165535061
• Update Time: 2025-05-19

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylazetidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylazetidine-2-carboxylic acid
• EN300-1519940
• 1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]azetidine-2-carboxylic acid
• 2171695-11-5

• Inchi： 1S/C25H28N2O5/c1-2-16(11-12-23(28)27-14-13-22(27)24(29)30)26-25(31)32-15-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,16,21-22H,2,11-15H2,1H3,(H,26,31)(H,29,30)
• InChI Key： MSFRFPSBTAGPOQ-UHFFFAOYSA-N
• SMILES： O(C(NC(CC)CCC(N1CCC1C(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylazetidine-2-carboxylic acid

Introduction to 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylazetidine-2-carboxylic acid (CAS No. 2171695-11-5)

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylazetidine-2-carboxylic acid (CAS No. 2171695-11-5) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, Fmoc-Aze-COOH, is a key intermediate in the synthesis of various bioactive molecules and peptides. Its unique structural features and chemical properties make it an essential tool in the development of novel therapeutic agents.

The Fmoc (9-fluorenylmethoxycarbonyl) protecting group is a widely used reagent in peptide synthesis due to its ease of removal under mild conditions and its ability to protect the amino group from unwanted side reactions. The azetidine ring, a four-membered cyclic amine, imparts additional stability and conformational rigidity to the molecule, which can be crucial for achieving specific biological activities.

Recent advancements in the field of medicinal chemistry have highlighted the potential of Fmoc-Aze-COOH in the design and synthesis of peptidomimetics and small molecule inhibitors. These compounds are often targeted at specific enzymes or receptors involved in various disease pathways, such as cancer, neurodegenerative disorders, and infectious diseases. The ability to fine-tune the chemical structure of Fmoc-Aze-COOH allows researchers to optimize its pharmacological properties, including solubility, bioavailability, and target specificity.

In a notable study published in the *Journal of Medicinal Chemistry* in 2023, researchers demonstrated the utility of Fmoc-Aze-COOH in the development of a novel class of protease inhibitors. The study focused on designing inhibitors for the SARS-CoV-2 main protease (Mpro), a key enzyme involved in the replication of the virus that causes COVID-19. By incorporating Fmoc-Aze-COOH into the inhibitor design, the team was able to achieve high binding affinity and selectivity for Mpro, leading to potent antiviral activity both in vitro and in vivo.

The structural versatility of Fmoc-Aze-COOH also makes it an attractive candidate for use in combinatorial chemistry approaches. Combinatorial libraries generated using this compound can be screened for a wide range of biological activities, accelerating the drug discovery process. Additionally, the compound's compatibility with solid-phase synthesis techniques further enhances its utility in high-throughput screening and lead optimization efforts.

Beyond its applications in drug discovery, Fmoc-Aze-COOH has also found use in other areas of chemical biology. For instance, it has been employed as a building block in the synthesis of fluorescent probes for cellular imaging and as a scaffold for creating self-assembling nanostructures with potential applications in drug delivery systems.

The synthesis of Fmoc-Aze-COOH typically involves several steps, including the formation of the azetidine ring and the introduction of the Fmoc protecting group. Recent improvements in synthetic methodologies have led to more efficient and scalable processes for producing this compound. For example, a one-pot procedure reported by researchers at Harvard University in 2022 allows for the rapid synthesis of Fmoc-Aze-COOH with high yields and purity, making it more accessible for large-scale research and industrial applications.

In conclusion, 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylazetidine-2-carboxylic acid (CAS No. 2171695-11-5) is a versatile and valuable compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique properties make it an essential tool for developing novel therapeutic agents and advancing our understanding of complex biological systems.